N-(5-chloroquinazolin-2-yl)-4-methylbenzamide

• IUPAC Name: N-(5-chloroquinazolin-2-yl)-4-methylbenzamide
• InChI: InChI=1S/C16H12ClN3O/c1-10-5-7-11(8-6-10)15(21)20-16-18-9-12-13(17)3-2-4-14(12)19-16/h2-9H,1H3,(H,18,19,20,21)
• InChI Key: GUTOYKFSZFIURS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NC=C3C(=N2)C=CC=C3Cl
• Molecular Formula: C16H12ClN3O
• DSSTOX Substance ID: DTXSID801254494
• Molecular Weight: 297.74 g/mol
• CAS RN: 343372-55-4

Description

N-(5-chloroquinazolin-2-yl)-4-methylbenzamide, also known as IQ-1S, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biological research. This compound is a potent inhibitor of the Wnt/β-catenin signaling pathway, which plays a crucial role in various physiological processes such as cell proliferation, differentiation, and apoptosis.

Mechanism of Action

The mechanism of action of N-(5-chloroquinazolin-2-yl)-4-methylbenzamide involves the inhibition of the Wnt/β-catenin signaling pathway. This pathway is activated by the binding of Wnt ligands to frizzled receptors, which leads to the stabilization and translocation of β-catenin to the nucleus. In the nucleus, β-catenin binds to TCF/LEF transcription factors and activates the expression of target genes involved in cell proliferation and differentiation. This compound inhibits this pathway by binding to the TCF/LEF transcription factors and preventing the binding of β-catenin, thereby reducing the expression of target genes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the proliferation of cancer cells and induces apoptosis. It has also been shown to promote the differentiation of stem cells into specific cell types such as neurons and osteoblasts. In vivo studies have shown that this compound can reduce tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(5-chloroquinazolin-2-yl)-4-methylbenzamide in lab experiments is its specificity for the Wnt/β-catenin signaling pathway. This allows researchers to selectively inhibit this pathway without affecting other signaling pathways. However, one of the limitations of using this compound is its potential toxicity at high concentrations. Therefore, careful dose optimization is required to ensure that the compound is used at safe and effective concentrations.

Future Directions

There are several future directions for the use of N-(5-chloroquinazolin-2-yl)-4-methylbenzamide in biological research. One potential application is in the development of therapies for diseases such as cancer, osteoporosis, and Alzheimer's disease that are associated with dysregulation of the Wnt/β-catenin signaling pathway. Another potential application is in the study of stem cell differentiation and tissue regeneration. Additionally, further research is needed to optimize the synthesis method and investigate the potential toxicity of this compound in vivo.

Scientific Research Applications

N-(5-chloroquinazolin-2-yl)-4-methylbenzamide has been extensively studied for its potential applications in biological research. It has been shown to inhibit the Wnt/β-catenin signaling pathway, which is involved in the regulation of embryonic development, tissue homeostasis, and stem cell self-renewal. This pathway is also implicated in the development of various diseases such as cancer, osteoporosis, and Alzheimer's disease.